Cas no 26002-49-3 (Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester)
26002-49-3 structure
Product Name:Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester
CAS No:26002-49-3
MF:C13H15F3O3
MW:276.251614809036
CID:264310
PubChem ID:213285
Update Time:2025-04-19
Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester
- ethyl 2-methyl-2-[4-(trifluoromethyl)phenoxy]propanoate
- IVXAXCRTPLIJRU-UHFFFAOYSA-N
- Ethyl p-trifluoromethylphenoxyisobutyrate
- Ethyl 2-methyl-2-(4-(trifluoromethyl)phenoxy)propanoate
- DTXSID40180658
- Propanoic acid, 2-methyl-2-(4-(trifluoromethyl)phenoxy)-, ethyl ester
- 26002-49-3
- SCHEMBL7977777
-
- Inchi: 1S/C13H15F3O3/c1-4-18-11(17)12(2,3)19-10-7-5-9(6-8-10)13(14,15)16/h5-8H,4H2,1-3H3
- InChI Key: IVXAXCRTPLIJRU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)OC(C(=O)OCC)(C)C)(F)F
Computed Properties
- Exact Mass: 276.09735
- Monoisotopic Mass: 276.09732882g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Propanoic acid,2-methyl-2-[4-(trifluoromethyl)phenoxy]-, ethyl ester Related Literature
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Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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